Ultra-Short Elimination Half-Life vs. Diazepam
Bentazepam exhibits a mean elimination half-life of 3.34 ± 1.16 hours following a single 25 mg oral dose in healthy volunteers, based on HPLC-determined plasma concentrations fit to a single-compartment open kinetic model [1]. In a separate population pharmacokinetic study across 10 patients receiving multiple-dose regimens, a Bayesian-estimated mean half-life of 4.33 hours was derived (Ke = 0.160 ± 0.118 h⁻¹) [2]. By contrast, the classical 1,4-benzodiazepine diazepam — which shares the same GABA-A binding site mechanism — has an elimination half-life of 20–70 hours for the parent compound and 30–200 hours when the active metabolite desmethyldiazepam is considered [3]. This represents an approximately 6- to 21-fold shorter half-life for bentazepam depending on the comparator half-life value selected. The clinical consequence is that bentazepam's anxiolytic effect persists for approximately 2–4 hours post-dose, substantially reducing the risk of next-day residual sedation and cumulative drug burden relative to long-acting benzodiazepines [4].
| Evidence Dimension | Elimination half-life (t1/2) |
|---|---|
| Target Compound Data | Bentazepam: t1/2 = 3.34 ± 1.16 h (single-dose, healthy volunteers, n=10) [1]; t1/2 = 4.33 h (multiple-dose, patients, Bayesian estimation, n=10) [2] |
| Comparator Or Baseline | Diazepam: t1/2 = 20–70 h (parent compound); desmethyldiazepam active metabolite t1/2 = 30–200 h [3] |
| Quantified Difference | ~6- to 21-fold shorter half-life for bentazepam relative to diazepam parent |
| Conditions | Oral administration; bentazepam 25 mg single dose (Gonzalez López 1986) vs. diazepam standard PK parameters (multiple literature sources) |
Why This Matters
An ultra-short half-life enables experimental designs requiring rapid onset and offset of GABAergic modulation — critical for time-locked behavioral pharmacology, sleep architecture studies, and protocols where drug accumulation would confound repeated-measures designs.
- [1] Gonzalez López F, Mariño EL, Dominguez-Gil A. Pharmacokinetics of tiadipone: a new anxiolytic. International Journal of Clinical Pharmacology, Therapy, and Toxicology. 1986 Sep;24(9):482-4. PMID: 2877954. View Source
- [2] Colino CI, Fernandez Lastra C, Gonzalez Lopez F, Dominguez-Gil A, Mariño EL. Open-loop feedback control of serum bentazepam concentrations and Bayesian estimation in multiple dosage regimens in patients. International Journal of Clinical Pharmacology, Therapy, and Toxicology. 1991 Nov;29(11):457-62. PMID: 1800395. View Source
- [3] Pharm 101: Diazepam — Pharmacokinetics. Half-life: 20–80 hours. Life in the Fast Lane (LITFL) Medical Education. View Source
- [4] NCATS Inxight Drugs. Bentazepam — elimination half-life of 3 to 5 hours in healthy volunteers; short-action anxiolytic. View Source
